Cas no 2172090-49-0 (Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate)
Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-1633090
- methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate
- 2172090-49-0
- Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate
-
- Inchi: 1S/C12H21NO3/c1-13-8-3-4-12(15,7-9-13)11(5-6-11)10(14)16-2/h15H,3-9H2,1-2H3
- InChI Key: WKWAYDUWLRGMKG-UHFFFAOYSA-N
- SMILES: OC1(CCN(C)CCC1)C1(C(=O)OC)CC1
Computed Properties
- Exact Mass: 227.15214353g/mol
- Monoisotopic Mass: 227.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 49.8Ų
Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1633090-0.05g |
methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate |
2172090-49-0 | 0.05g |
$924.0 | 2023-07-10 | ||
| Enamine | EN300-1633090-0.1g |
methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate |
2172090-49-0 | 0.1g |
$968.0 | 2023-07-10 | ||
| Enamine | EN300-1633090-0.25g |
methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate |
2172090-49-0 | 0.25g |
$1012.0 | 2023-07-10 | ||
| Enamine | EN300-1633090-0.5g |
methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate |
2172090-49-0 | 0.5g |
$1056.0 | 2023-07-10 | ||
| Enamine | EN300-1633090-1.0g |
methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate |
2172090-49-0 | 1.0g |
$1100.0 | 2023-07-10 | ||
| Enamine | EN300-1633090-2.5g |
methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate |
2172090-49-0 | 2.5g |
$2155.0 | 2023-07-10 | ||
| Enamine | EN300-1633090-5.0g |
methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate |
2172090-49-0 | 5.0g |
$3189.0 | 2023-07-10 | ||
| Enamine | EN300-1633090-10.0g |
methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate |
2172090-49-0 | 10.0g |
$4729.0 | 2023-07-10 | ||
| Enamine | EN300-1633090-50mg |
methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate |
2172090-49-0 | 50mg |
$827.0 | 2023-09-22 | ||
| Enamine | EN300-1633090-100mg |
methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate |
2172090-49-0 | 100mg |
$867.0 | 2023-09-22 |
Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate
Research Briefing on Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate (CAS: 2172090-49-0)
Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate (CAS: 2172090-49-0) is a novel compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique azepane and cyclopropane structural motifs, has shown promising potential in various therapeutic applications. The purpose of this research briefing is to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.
Recent studies have focused on the synthetic pathways for Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate, highlighting its efficient production through multi-step organic reactions. The compound's structural complexity necessitates precise control over reaction conditions to achieve high yields and purity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring its suitability for further biological evaluation.
In terms of biological activity, preliminary in vitro studies have demonstrated that Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate exhibits significant inhibitory effects on specific enzymatic targets involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory therapeutics. Additionally, molecular docking studies have provided insights into the compound's binding interactions with target proteins, further elucidating its mechanism of action.
Further investigations into the pharmacokinetic properties of Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate have revealed favorable absorption and distribution profiles in animal models. The compound's metabolic stability and low toxicity profile underscore its potential for further preclinical development. However, additional studies are required to assess its long-term safety and efficacy in more complex biological systems.
In conclusion, Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate represents a promising candidate for therapeutic development, with its unique chemical structure and demonstrated biological activity. Ongoing research aims to explore its full potential, including its application in treating inflammatory diseases and other medical conditions. This briefing underscores the importance of continued investigation into this compound to unlock its therapeutic benefits fully.
2172090-49-0 (Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)